C23H24F2N4O2

• Molecular Formula: C23H24F2N4O2
• Molecular Weight: 426.5 g/mol
• IUPAC Name: 2-(6-fluoro-2-methyl-4-oxoquinazolin-3-yl)-N-[1-[(4-fluorophenyl)methyl]piperidin-4-yl]acetamide
• InChI: InChI=1S/C23H24F2N4O2/c1-15-26-21-7-6-18(25)12-20(21)23(31)29(15)14-22(30)27-19-8-10-28(11-9-19)13-16-2-4-17(24)5-3-16/h2-7,12,19H,8-11,13-14H2,1H3,(H,27,30)
• InChI Key: PDJQBJVCCWSIJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C(C=C2)F)C(=O)N1CC(=O)NC3CCN(CC3)CC4=CC=C(C=C4)F

Description

The compound with the molecular formula C23H24F2N4O2 is a complex organic molecule that contains 23 carbon atoms, 24 hydrogen atoms, 2 fluorine atoms, 4 nitrogen atoms, and 2 oxygen atoms. This compound is known for its unique chemical structure and properties, which make it valuable in various scientific and industrial applications. The presence of fluorine atoms in the molecule often imparts significant biological activity, making it a subject of interest in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of C23H24F2N4O2 typically involves multiple steps, including the formation of key intermediates and the final assembly of the molecule. One common synthetic route involves the reaction of a difluorobenzoyl compound with an indole derivative. The reaction conditions often include the use of organic solvents such as dichloromethane or tetrahydrofuran, and catalysts like palladium or copper complexes to facilitate the coupling reactions.

Industrial Production Methods

In an industrial setting, the production of This compound may involve large-scale batch or continuous flow processes. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and pH is crucial to ensure high yield and purity of the final product. The industrial synthesis may also incorporate purification steps like crystallization or chromatography to isolate the desired compound.

Chemical Reactions Analysis

Types of Reactions

C23H24F2N4O2: undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, resulting in the reduction of specific functional groups.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, where specific atoms or groups in the molecule are replaced by other atoms or groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Hydrogen gas (H2) with palladium on carbon (Pd/C)

Substitution: Halogenating agents like bromine (Br2) or chlorine (Cl2)

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines. Substitution reactions can lead to the formation of halogenated derivatives or other substituted compounds.

Scientific Research Applications

C23H24F2N4O2: has a wide range of applications in scientific research, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules, particularly in the development of new materials and catalysts.

Biology: It is studied for its potential biological activity, including its interactions with enzymes and receptors in biological systems.

Medicine: The compound is investigated for its potential therapeutic effects, such as its ability to modulate specific biological pathways or target disease-related proteins.

Industry: In industrial applications, is used in the development of specialty chemicals, pharmaceuticals, and agrochemicals.

Mechanism of Action

The mechanism of action of C23H24F2N4O2 involves its interaction with specific molecular targets, such as enzymes or receptors. The presence of fluorine atoms in the molecule can enhance its binding affinity and selectivity for these targets. The compound may modulate biological pathways by inhibiting or activating specific enzymes, leading to changes in cellular processes and physiological responses.

Comparison with Similar Compounds

C23H24F2N4O2: can be compared with other similar compounds, such as:

C23H24F2N4O3: This compound has an additional oxygen atom, which may alter its chemical and biological properties.

C23H24Cl2N4O2: The presence of chlorine atoms instead of fluorine can significantly change the compound’s reactivity and biological activity.

C23H24F2N4O: With one less oxygen atom, this compound may have different solubility and stability characteristics.

The uniqueness of This compound lies in its specific combination of functional groups and the presence of fluorine atoms, which contribute to its distinct chemical and biological properties.